Cas no 2098163-52-9 (trans-4-(1H-imidazol-1-yl)oxolan-3-ol)
trans-4-(1H-imidazol-1-yl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- trans-4-(1H-imidazol-1-yl)oxolan-3-ol
- F1912-1401
- AKOS040801314
- (3S)-4-(1H-Imidazol-1-yl)tetrahydrofuran-3-ol
- 2098163-52-9
- starbld0004054
- (3S)-4-(1H-imidazol-1-yl)oxolan-3-ol
-
- Inchi: 1S/C7H10N2O2/c10-7-4-11-3-6(7)9-2-1-8-5-9/h1-2,5-7,10H,3-4H2/t6?,7-/m1/s1
- InChI Key: SMXOWFLVFBVBLU-COBSHVIPSA-N
- SMILES: O1C[C@H](C(C1)N1C=NC=C1)O
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 47.3Ų
trans-4-(1H-imidazol-1-yl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1912-1401-0.25g |
trans-4-(1H-imidazol-1-yl)oxolan-3-ol |
2098163-52-9 | 95%+ | 0.25g |
$180.0 | 2023-09-06 | |
| Life Chemicals | F1912-1401-0.5g |
trans-4-(1H-imidazol-1-yl)oxolan-3-ol |
2098163-52-9 | 95%+ | 0.5g |
$190.0 | 2023-09-06 | |
| Life Chemicals | F1912-1401-1g |
trans-4-(1H-imidazol-1-yl)oxolan-3-ol |
2098163-52-9 | 95%+ | 1g |
$201.0 | 2023-09-06 | |
| Life Chemicals | F1912-1401-2.5g |
trans-4-(1H-imidazol-1-yl)oxolan-3-ol |
2098163-52-9 | 95%+ | 2.5g |
$438.0 | 2023-09-06 | |
| Life Chemicals | F1912-1401-5g |
trans-4-(1H-imidazol-1-yl)oxolan-3-ol |
2098163-52-9 | 95%+ | 5g |
$664.0 | 2023-09-06 | |
| Life Chemicals | F1912-1401-10g |
trans-4-(1H-imidazol-1-yl)oxolan-3-ol |
2098163-52-9 | 95%+ | 10g |
$935.0 | 2023-09-06 |
trans-4-(1H-imidazol-1-yl)oxolan-3-ol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on trans-4-(1H-imidazol-1-yl)oxolan-3-ol
Professional Introduction to trans-4-(1H-imidazol-1-yl)oxolan-3-ol (CAS No. 2098163-52-9)
trans-4-(1H-imidazol-1-yl)oxolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2098163-52-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic oxolane derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure, incorporating both an imidazole ring and an oxolane moiety, positions it as a versatile scaffold for designing novel bioactive molecules.
The< strong>imidazole moiety is a prominent pharmacophore in many biologically active compounds, known for its role in modulating various biological pathways. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. In contrast, the< strong>oxolane ring, a five-membered ether-containing heterocycle, contributes to the compound's overall stability and reactivity, making it an attractive candidate for further chemical manipulation. The combination of these two functional groups in< strong>trans-4-(1H-imidazol-1-yl)oxolan-3-ol suggests a broad spectrum of biological activities that warrant thorough investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of< strong>trans-4-(1H-imidazol-1-yl)oxolan-3-ol with biological targets with greater precision. Studies have shown that the imidazole ring can form hydrogen bonds with nucleophilic residues in proteins, while the oxolane ring can engage in hydrophobic interactions. These insights have guided the design of analogs with enhanced binding affinity and selectivity. For instance, modifications to the< strong>imidazol-1-yl substituent have been explored to optimize its interaction with enzymes and receptors involved in metabolic pathways.
The pharmaceutical industry has been particularly interested in< strong>trans-4-(1H-imidazol-1-yl)oxolan-3-ol due to its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes implicated in inflammation and oxidative stress. These findings align with the growing interest in developing small-molecule inhibitors that target these pathways for therapeutic intervention. Additionally, the compound's structural features make it amenable to derivatization, allowing for the creation of libraries of compounds with tailored biological properties.
In synthetic chemistry, trans-4-(1H-imidazol-1-yl)oxolan-3-ol serves as a valuable intermediate for constructing more complex molecules. The oxolane ring can be functionalized through various reactions, such as epoxide ring-opening or nucleophilic substitution, enabling access to diverse derivatives. These synthetic strategies have been employed to develop novel materials with applications beyond pharmaceuticals, including agrochemicals and specialty chemicals. The compound's versatility underscores its importance as a building block in organic synthesis.
The development of new methodologies for synthesizing< strong>trans-4-(1H-imidazol-1-yloxlolan)-3 ol has also been a focus of research efforts. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex heterocyclic systems efficiently. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce new substituents onto the imidazole ring, expanding the chemical space available for exploration. Such advances are crucial for accelerating the discovery of novel bioactive compounds.
The safety and environmental impact of< strong-trans--4--(ih--imidazoli--yl)--oxolan--3--o l> must also be considered during its development and application. While not classified as hazardous or controlled under current regulations, responsible handling practices are essential to ensure worker safety and minimize environmental impact. Proper storage conditions and waste disposal protocols should be followed to mitigate any potential risks associated with its use.
In conclusion,< strong-trans--4--(ih--imidazoli--yl)--oxolan--3--o l> (CAS No. 2098163)52-9 is a promising compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an attractive scaffold for drug discovery, while its synthetic versatility allows for further functionalization and derivatization. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and medicinal chemistry.
2098163-52-9 (trans-4-(1H-imidazol-1-yl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)